Cas no 519059-04-2 (1-(difluoromethoxy)-4-ethynylbenzene)

1-(Difluoromethoxy)-4-ethynylbenzene is a fluorinated aromatic compound featuring both a difluoromethoxy (–OCF₂H) and an ethynyl (–C≡CH) functional group. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in cross-coupling reactions and as a building block for pharmaceuticals or advanced materials. The difluoromethoxy group enhances metabolic stability and lipophilicity, while the ethynyl moiety allows for further functionalization via Sonogashira or click chemistry. Its balanced electronic properties and modular design make it suitable for applications in medicinal chemistry, agrochemicals, and material science. The compound is typically handled under inert conditions due to the reactivity of the alkyne group.

1-(difluoromethoxy)-4-ethynylbenzene structure

519059-04-2 structure

Product Name:1-(difluoromethoxy)-4-ethynylbenzene

CAS No:519059-04-2

MF:C₉H₆F₂O

MW:168.140149593353

MDL:MFCD03094335

CID:361118

PubChem ID:2778497

Update Time:2025-10-29

1-(difluoromethoxy)-4-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-(difluoromethoxy)-4-ethynyl-
- 1-(Difluoromethoxy)-4-ethynylbenzene
- (4-ethynylphenoxy)difluoromethane
- 4-(Difluoromethoxy)phenylacetylene
- AC1MCTFG
- AG-A-68659
- CTK1G3815
- PC5954
- SBB088142
- 1-difluoromethoxy-4-ethynylbenzene
- CS-0107245
- DTXSID80380978
- A1-06889
- EN300-1254873
- AKOS009158242
- 1-difluoromethoxy-4-ethynyl-benzene
- MFCD03094335
- D76714
- 519059-04-2
- SCHEMBL2794280
- F8883-2301
- 1-(difluoromethoxy)-4-ethynylbenzene
- MDL： MFCD03094335
- Inchi： 1S/C9H6F2O/c1-2-7-3-5-8(6-4-7)12-9(10)11/h1,3-6,9H
- InChI Key： DBBZSMZFFFJZRP-UHFFFAOYSA-N
- SMILES： FC(OC1C=CC(C#C)=CC=1)F

Computed Properties

Exact Mass: 168.03868
Monoisotopic Mass: 168.03867113g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 174
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23

1-(difluoromethoxy)-4-ethynylbenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D136861-100mg	1-(Difluoromethoxy)-4-ethynylbenzene	519059-04-2		100mg	$ 50.00	2022-06-05
TRC	D136861-500mg	1-(Difluoromethoxy)-4-ethynylbenzene	519059-04-2		500mg	$ 115.00	2022-06-05
TRC	D136861-1g	1-(Difluoromethoxy)-4-ethynylbenzene	519059-04-2		1g	$ 160.00	2022-06-05
Apollo Scientific	PC5954-250mg	4-(Difluoromethoxy)phenylacetylene	519059-04-2	95%	250mg	£125.00	2024-05-25
Apollo Scientific	PC5954-1g	4-(Difluoromethoxy)phenylacetylene	519059-04-2	95%	1g	£440.00	2024-05-25
abcr	AB231541-250 mg	4-(Difluoromethoxy)phenylacetylene; .	519059-04-2		250 mg	€262.50	2023-07-20
abcr	AB231541-1 g	4-(Difluoromethoxy)phenylacetylene; .	519059-04-2		1 g	€823.20	2023-07-20
abcr	AB231541-250mg	4-(Difluoromethoxy)phenylacetylene; .	519059-04-2		250mg	€262.00	2025-04-18
abcr	AB231541-1g	4-(Difluoromethoxy)phenylacetylene; .	519059-04-2		1g	€821.50	2025-04-18
eNovation Chemicals LLC	Y1300295-1g	1-(Difluoromethoxy)-4-ethynylbenzene	519059-04-2	95%	1g	$678	2024-07-28